Cas no 39635-79-5 (2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol)

2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol Properties

Names and Identifiers

• 4,4'-Sulfonylbis(2,6-dibromophenol)
• Tetrabromobisphenol S
• 2,6-dibromo-4-(3,5-dibromo-4-hydroxyphenyl)sulfonylphenol
• 4,4'-Sulphonylbis(2,6-Dibromophenol)
• 4,4'-Sulphonybis(2,6-dibromophenol)
• 3,3',5,5'-TetrabromobisphenolS
• 3,5,3',5'-Tetrabromobisphenol S
• 4,4'-Dihydroxy-3,5,3',5'-tetrabromodiphenylsulfone
• Bis(3,5-dibromo-4-hydroxyphenyl)sulfone
• Bis(4-hydroxy-3,5-dibromophenyl) sulfone
• EB 400S
• FG 400S
• Flame Cut160R
• NFPP
• Phenol, 4,4'-sulfonylbis[2,6-dibromo-
• 4,4'-Sulphonylbis[2,6-dibromophenol]
• Phenol, 4,4'-sulfonylbis(2,6-dibromo-
• C12H6Br4O4S
• CBDivE_002597
• Tetrabromo bisphenol S
• CBDivE_005724
• KSC680G1P
• JHJUYGMZIWDHMO-UHFFFAOYSA-N
• STK365917
• LS40702
• VZ27512
• HCH0410713
• 4,4'-Sulphonylbis(2,6-DiBioomophenol)
• EINECS 254-551-9
• AS-76474
• CS-0452104
• DTXSID0052708
• 39635-79-5
• Q65643377
• TBBP-S
• AKOS001030512
• AC-934
• MFCD00045741
• Phenol, 4,4'-sulfonylbis*2,6-dibromo-
• Z56761753
• J-514034
• SCHEMBL312181
• A824660
• FT-0639563
• NS00005128
• F0118-0005
• DB-049448
• 4,4\\'-Sulphonylbis(2,6-Dibromophenol)
• A11132
• 2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol
• +Expand

• MDL： MFCD00045741
• InChIKey： JHJUYGMZIWDHMO-UHFFFAOYSA-N
• Inchi： 1S/C12H6Br4O4S/c13-7-1-5(2-8(14)11(7)17)21(19,20)6-3-9(15)12(18)10(16)4-6/h1-4,17-18H
• SMILES： BrC1C(=C(C([H])=C(C=1[H])S(C1C([H])=C(C(=C(C=1[H])Br)O[H])Br)(=O)=O)Br)O[H]

Computed Properties

• Exact Mass: 561.67200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 561.672
• Heavy Atom Count: 21
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 83

Experimental Properties

• LogP: 6.06140
• PSA: 82.98000
• Refractive Index: 1.716
• Boiling Point: 539.4±50.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 280.0±30.1 °C
• Color/Form: White powder
• Solubility: Soluble in methanol, ethanol and haloalkanes, also soluble in sodium hydroxide aqueous solution, slightly soluble in water.
• Density: 2.4±0.1 g/cm3

2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol Security Information

• Safety Term：9
• Safety Instruction： H303+H313+H333
• Packing Group：II
• Packing Group：II
• Hazard Level：9
• Hazardous Material transportation number：3152
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• PackingGroup：II
• Signal Word：warning
• HazardClass：9

2,6-dibromo-4-(3,5-dibromo-4-hydroxybenzenesulfonyl)phenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons